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Compound of Interest

Compound Name: 4-Propylthiomorpholine

Cat. No.: B15442749

For Researchers, Scientists, and Drug Development Professionals
Introduction

4-Propylthiomorpholine is a heterocyclic organic compound belonging to the thiomorpholine
class. While specific data for 4-Propylthiomorpholine, including its CAS number, is not readily
available in public databases, this guide provides a comprehensive overview based on the
known properties and reactions of analogous N-substituted thiomorpholine derivatives.
Thiomorpholine and its derivatives are recognized as "privileged structures" in medicinal
chemistry due to their presence in a wide array of biologically active compounds.[1] They are
utilized for their advantageous physicochemical and metabolic properties in drug design.[2]

Physicochemical Properties (Predicted)

Quantitative data for 4-Propylthiomorpholine is not available. The following table presents
data for the parent compound, thiomorpholine, and a closely related N-substituted derivative, 4-
(methylthio)morpholine, to provide an estimated profile.
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4- 4-
Property Thiomorpholine (Methylthio)morph Propylthiomorpholi
oline ne (Predicted)
CAS Number 123-90-0 4837-30-3[3] Not Found
Molecular Formula C4HONS C5H11NOS[3] C7H15NS
Molecular Weight 103.19 g/mol 133.21 g/mol [3] 145.27 g/mol
- . Expected to be higher
Boiling Point 169 °C N/A _ _
than thiomorpholine
Melting Point 29-30 °C N/A N/A
) Expected to be similar
Density 1.03 g/cm? N/A

to thiomorpholine

Synthesis and Experimental Protocols

A general and robust method for the synthesis of 4-Propylthiomorpholine is the N-alkylation

of thiomorpholine. This common synthetic route is applicable to a wide range of N-substituted

thiomorpholine derivatives.

General Experimental Protocol: N-Alkylation of
Thiomorpholine

This protocol describes a representative procedure for the synthesis of N-alkylated

thiomorpholines.

Materials:

Thiomorpholine

1-Bromopropane (or other propyl halide)

Potassium carbonate (K2CO3) or Triethylamine (Et3N)

Acetonitrile (CH3CN) or Dichloromethane (CH2CI2)
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Anhydrous sodium sulfate (Na2S04)
Rotary evaporator
Magnetic stirrer and heating mantle

Standard laboratory glassware

Procedure:

To a solution of thiomorpholine (1.0 equivalent) in acetonitrile, add potassium carbonate (1.5
equivalents).

Stir the mixture at room temperature for 10 minutes.
Add 1-bromopropane (1.1 equivalents) dropwise to the suspension.

Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).

After completion of the reaction (typically 4-6 hours), cool the mixture to room temperature.
Filter the solid potassium carbonate and wash it with acetonitrile.

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude
product.

Purify the crude product by column chromatography on silica gel using an appropriate eluent
system (e.g., ethyl acetate/hexane gradient) to yield pure 4-Propylthiomorpholine.

Characterize the final product using techniques such as 1H NMR, 13C NMR, and mass
spectrometry to confirm its structure and purity.
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General Workflow for N-Alkylation

Thiomorpholine + 1-Bromopropane + Base

i

Reaction in Solvent (e.g., Acetonitrile) with Heating

i

Filtration and Solvent Evaporation

i

Column Chromatography

4-Propylthiomorpholine

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Propylthiomorpholine.

Potential Biological Activities and Signaling
Pathways

While no specific biological activities or signaling pathways have been documented for 4-

Propylthiomorpholine, the thiomorpholine scaffold is present in compounds with a broad
range of pharmacological effects. This suggests that 4-Propylthiomorpholine could be a
candidate for screening in various therapeutic areas.

N-substituted thiomorpholine derivatives have been reported to exhibit activities including:

¢ Anticancer: Some derivatives have shown cytotoxic activity against cancer cell lines.[4]
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e Antioxidant: Certain N-substituted thiomorpholines have demonstrated radical scavenging
properties.[4]

e Anti-inflammatory: The morpholine and thiomorpholine rings are found in compounds with
anti-inflammatory effects.[1]

» Antimicrobial: Various derivatives have been investigated for their antibacterial and antifungal
activities.[1]

The mechanism of action for these activities is diverse and depends on the specific
substituents on the thiomorpholine ring. For instance, in the context of cancer, thiomorpholine-
containing molecules may act as inhibitors of specific kinases or other enzymes involved in cell
proliferation and survival.

Potential Signaling Pathway Inhibition

Cancer Cell

Growth Factor

i

Receptor Tyrosine Kinase

4-Propylthiomorpholine
(Hypothetical)

/ Inhibition

Kinase Cascade (e.g., MAPK)

i

Gene Transcription

i

Cell Proliferation
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Caption: Hypothetical inhibition of a cancer-related signaling pathway.

Conclusion

4-Propylthiomorpholine is a derivative of the medicinally important thiomorpholine scaffold.
While specific experimental data for this compound is scarce, its synthesis can be readily
achieved through standard N-alkylation procedures. Based on the known biological activities of
analogous compounds, 4-Propylthiomorpholine holds potential for investigation in various
drug discovery programs, particularly in the areas of oncology, inflammation, and infectious
diseases. Further research is warranted to elucidate its specific physicochemical properties and
pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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